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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzotrifluoride

Cat. No.: B1279103 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-5-iodobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Bromo-5-iodobenzotrifluoride (CAS No. 481075-59-6).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk. This

document is intended to supplement, not replace, your institution's established safety protocols

and the material's specific Safety Data Sheet (SDS).

Hazard Identification and Personal Protective
Equipment (PPE)
3-Bromo-5-iodobenzotrifluoride is a halogenated aromatic compound that requires careful

handling due to its potential health hazards. While a specific, comprehensive hazard profile for

this compound is not readily available, data from structurally similar chemicals such as 3-

Bromo-5-chlorobenzotrifluoride and other halogenated benzotrifluorides indicate that it should

be treated as a hazardous substance. The primary routes of exposure are inhalation, skin

contact, and eye contact.

Potential Hazards Include:
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Skin Irritation

Serious Eye Irritation

Respiratory Tract Irritation

Harmful if Swallowed or Inhaled

A comprehensive personal protective equipment (PPE) plan is mandatory when handling this

compound. The following table summarizes the recommended PPE.

Protection Type Recommended PPE Rationale

Eye and Face
Chemical safety goggles and a

face shield

Protects against splashes and

vapors that can cause serious

eye damage.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene),

a chemically resistant apron or

lab coat, and closed-toe shoes

Prevents skin contact, which

can lead to irritation or burns.

Ensure gloves are appropriate

for halogenated aromatic

compounds and have a

suitable breakthrough time.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

required.

Minimizes inhalation of harmful

vapors.

Physical and Chemical Properties
Quantitative data for 3-Bromo-5-iodobenzotrifluoride is limited. The following table includes

available data for the compound and related substances for reference.
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Property Value Source

Molecular Formula C₇H₃BrF₃I Santa Cruz Biotechnology[1]

Molecular Weight 350.90 g/mol Santa Cruz Biotechnology[1]

Physical State Liquid
Assumed based on similar

compounds

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Note: Due to the limited availability of specific data for 3-Bromo-5-iodobenzotrifluoride,

properties of similar halogenated benzotrifluorides should be considered for a conservative

approach to safety.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is crucial for the safe handling of 3-Bromo-5-iodobenzotrifluoride. All

operations should be conducted within a certified chemical fume hood.

Workflow for Safe Handling:
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Safe Handling Workflow for 3-Bromo-5-iodobenzotrifluoride

Preparation

Handling

Proceed with caution

Emergency Preparedness

Cleanup

After experiment

Disposal

Segregate waste
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Disposal Workflow for Halogenated Waste

Collect Waste

Segregate Halogenated Waste

Label Container

Store Safely

Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279103#personal-protective-equipment-for-
handling-3-bromo-5-iodobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1279103#personal-protective-equipment-for-handling-3-bromo-5-iodobenzotrifluoride
https://www.benchchem.com/product/b1279103#personal-protective-equipment-for-handling-3-bromo-5-iodobenzotrifluoride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

